N-(2-(thiophen-3-yl)benzyl)-3-(2,4,6-trimethoxyphenyl)propanamide

• IUPAC Name: N-[(2-thiophen-3-ylphenyl)methyl]-3-(2,4,6-trimethoxyphenyl)propanamide
• InChI: InChI=1S/C23H25NO4S/c1-26-18-12-21(27-2)20(22(13-18)28-3)8-9-23(25)24-14-16-6-4-5-7-19(16)17-10-11-29-15-17/h4-7,10-13,15H,8-9,14H2,1-3H3,(H,24,25)
• InChI Key: HZVWWVNVKGNTGZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1)OC)CCC(=O)NCC2=CC=CC=C2C3=CSC=C3)OC
• Molecular Formula: C23H25NO4S
• Molecular Weight: 411.5 g/mol

Description

N-(2-(thiophen-3-yl)benzyl)-3-(2,4,6-trimethoxyphenyl)propanamide, also known as TBN-PA, is a small molecule that has gained attention in the scientific community due to its potential therapeutic applications. TBN-PA is a propanamide derivative that has shown promising results in various preclinical studies.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : Various compounds with structural elements similar to the target molecule, including thiophene derivatives and propanamide scaffolds, have been synthesized through different chemical reactions. These methods offer insights into potential synthetic routes for the target compound. For instance, derivatives of thiophene and propanamide have been characterized through spectral data, indicating a method for analyzing and confirming the structure of synthesized compounds (Manolov, Ivanov, & Bojilov, 2021).

• Crystal Structure Analysis : The crystal structures of compounds containing thiophene units have been determined, providing insights into their molecular geometry and intermolecular interactions. Such analyses are crucial for understanding the physical and chemical properties of new compounds (Sharma et al., 2016).

Biological Activity and Applications

• Antitumor Activity : Certain thiophene and benzyl derivatives have shown promising antitumor activity. For example, novel 3-benzyl-4(3H)quinazolinone analogues exhibited broad-spectrum antitumor activity, highlighting the potential therapeutic applications of similar structures in cancer treatment (Al-Suwaidan et al., 2016).

• Anticancer Evaluation : The design and synthesis of compounds with specific functional groups, including the trimethoxyphenyl group, have led to the discovery of new anticancer agents. These findings suggest that the target compound may also possess anticancer properties if it shares similar structural features (Ravinaik et al., 2021).

• Molecular Docking Studies : Molecular docking studies on thiophene derivatives have provided insights into their mechanism of action, particularly in inhibiting certain proteins involved in cancer cell growth. This approach can be applied to the target compound to predict its biological targets and potential therapeutic applications (Gul et al., 2018).